Cas no 348-70-9 ()

• CAS No: 348-70-9
• MF: C₅H₈ClFO₂
• MW: 154.567224502563
• CID: 6648632
• PubChem ID: 21572599
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C5H8ClFO2/c1-2-3-9-5(8)4(6)7/h4H,2-3H2,1H3
• InChI Key： HQTDLQMHHIIAJN-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCCC)F

Computed Properties

• Exact Mass: 154.0196853g/mol
• Monoisotopic Mass: 154.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives